Cas no 1498218-38-4 (2-azido-1-(2,4,6-trimethylphenyl)ethan-1-ol)

• Product Name: 2-azido-1-(2,4,6-trimethylphenyl)ethan-1-ol
• CAS No: 1498218-38-4
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5824768
• PubChem ID: 80503264
• Update Time: 2025-08-04

2-azido-1-(2,4,6-trimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(2,4,6-trimethylphenyl)ethan-1-ol
• EN300-1147244
• 1498218-38-4
• AKOS019067671

• Inchi： 1S/C11H15N3O/c1-7-4-8(2)11(9(3)5-7)10(15)6-13-14-12/h4-5,10,15H,6H2,1-3H3
• InChI Key： NEMFLQFTFXGYHG-UHFFFAOYSA-N
• SMILES： OC(CN=[N+]=[N-])C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-azido-1-(2,4,6-trimethylphenyl)ethan-1-ol

2-Azido-1-(2,4,6-trimethylphenyl)ethan-1-ol: A Comprehensive Overview

The compound 2-Azido-1-(2,4,6-trimethylphenyl)ethan-1-ol, identified by the CAS number 1498218-38-4, is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azide group (-N₃) with a substituted phenol moiety and an alcohol functional group. The presence of the azide group makes it particularly valuable in click chemistry reactions, enabling the formation of stable bonds under mild conditions.

Recent advancements in chemical synthesis have highlighted the potential of 2-Azido-1-(2,4,6-trimethylphenyl)ethan-1-ol as a key intermediate in the development of bioactive compounds. Researchers have explored its role in the construction of complex molecular architectures, leveraging its reactivity to create diverse libraries of compounds with potential therapeutic applications. For instance, studies have demonstrated its utility in the synthesis of novel anti-inflammatory agents and antioxidants, underscoring its importance in drug discovery.

The structural integrity of 2-Azido-1-(2,4,6-trimethylphenyl)ethan-1-ol is further enhanced by the electron-donating effects of the methyl groups attached to the phenolic ring. These groups not only stabilize the molecule but also contribute to its solubility properties, making it amenable to various synthetic protocols. Recent research has also focused on optimizing the synthesis of this compound to improve yield and reduce environmental impact, aligning with green chemistry principles.

In addition to its role in medicinal chemistry, 2-Azido-1-(2,4,6-trimethylphenyl)ethan-1-ol has found applications in materials science. Its ability to participate in cycloaddition reactions has been exploited to develop advanced materials with tailored mechanical and electronic properties. For example, studies have shown that this compound can be used as a building block for creating stimuli-responsive polymers, which have potential applications in sensors and drug delivery systems.

The continued exploration of 2-Azido-1-(2,4,6-trimethylphenyl)ethan-1-ol's properties is expected to yield further insights into its potential uses. Ongoing research is investigating its role in enzyme inhibition studies and its interaction with biological systems at the molecular level. These studies are paving the way for innovative applications in diagnostics and therapeutics.

In conclusion, 2-Azido-1-(2,4,6-trimethylphenyl)ethan-1